Cas no 1806103-52-5 (4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine)
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethoxy and cyano functional groups. This compound exhibits high chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its utility in cross-coupling reactions and nucleophilic substitutions. Its structural features, including the trifluoromethoxy moiety, contribute to improved lipophilicity and metabolic stability, which are advantageous in drug design. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. It is commonly used in research and development for constructing complex heterocyclic frameworks.
1806103-52-5 structure
Product Name:4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine
CAS No:1806103-52-5
MF:C9H7F3N2O
MW:216.159892320633
CID:4911395
Update Time:2025-06-06
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine
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- Inchi： 1S/C9H7F3N2O/c1-5-4-14-8(15-9(10,11)12)6(2)7(5)3-13/h4H,1-2H3
- InChI Key： OTBNIQJTHASXEZ-UHFFFAOYSA-N
- SMILES： FC(OC1C(C)=C(C#N)C(C)=CN=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 270
- XLogP3: 2.8
- Topological Polar Surface Area: 45.9
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003298-250mg |
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine |
1806103-52-5 | 97% | 250mg |
$700.40 | 2022-04-01 | |
| Alichem | A026003298-500mg |
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine |
1806103-52-5 | 97% | 500mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A026003298-1g |
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine |
1806103-52-5 | 97% | 1g |
$1,629.60 | 2022-04-01 |
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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